Cas no 2171560-12-4 (4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171560-12-4
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6312369
• PubChem ID: 165521668
• Update Time: 2025-09-28

4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(3-ethynylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171560-12-4
• EN300-1526989

• Inchi： 1S/C26H26N2O5/c1-2-17-8-7-13-28(15-17)25(31)23(14-24(29)30)27-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h1,3-6,9-12,17,22-23H,7-8,13-16H2,(H,27,32)(H,29,30)
• InChI Key： KPEKUCOZJKCQQD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCCC(C#C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Research Briefing on 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171560-12-4)

In recent years, the compound 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171560-12-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of both an ethynylpiperidine moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile intermediate for the synthesis of bioactive compounds.

The primary objective of recent studies has been to explore the synthetic pathways, physicochemical properties, and biological activities of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to characterize the compound and ensure its purity. Additionally, computational modeling and molecular docking studies have been conducted to predict its interactions with target proteins, providing insights into its potential mechanisms of action.

One of the key findings from these studies is the compound's ability to serve as a building block for the development of novel protease inhibitors. The Fmoc group, in particular, has been instrumental in facilitating the synthesis of peptide-based therapeutics. Furthermore, the ethynylpiperidine moiety has been shown to enhance the compound's bioavailability and metabolic stability, making it a valuable candidate for further pharmacological evaluation.

Recent publications have also highlighted the compound's role in the development of targeted drug delivery systems. Its structural features allow for conjugation with various nanoparticles and polymers, enabling the precise delivery of therapeutic agents to specific tissues or cells. This has opened new avenues for the treatment of diseases such as cancer and neurodegenerative disorders, where targeted therapy is crucial.

In conclusion, 4-(3-ethynylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid represents a promising scaffold in medicinal chemistry. Its unique properties and versatility make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies should focus on optimizing its synthetic routes, evaluating its safety and efficacy in preclinical models, and exploring its potential in combination therapies.